5,6-Dimethyl-2-[[4-(oxirane-2-carbonyl)piperazin-1-yl]methyl]-3H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 5,6-dimethyl-2-[[4-(oxirane-2-carbonyl)piperazin-1-yl]methyl]-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H20N4O3S/c1-9-10(2)24-15-13(9)14(21)17-12(18-15)7-19-3-5-20(6-4-19)16(22)11-8-23-11/h11H,3-8H2,1-2H3,(H,17,18,21)
• InChI Key: RLWRJJLPHWALHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)CN3CCN(CC3)C(=O)C4CO4)C
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol

Description

The compound contains several functional groups including a thieno[2,3-d]pyrimidin-4-one, a piperazine ring, and an oxirane ring. Thienopyrimidinones are heterocyclic compounds that have been studied for their potential biological activities. Piperazines are often used in the synthesis of pharmaceuticals, including antipsychotics and antidepressants. Oxiranes, also known as epoxides, are highly reactive due to the strain in the three-membered ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the thienopyrimidinone core, followed by the introduction of the piperazine and oxirane moieties. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thienopyrimidinone and piperazine rings are likely to contribute to the rigidity of the molecule, while the oxirane ring would introduce strain.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The oxirane ring is highly reactive and could be opened by nucleophiles. The piperazine ring could undergo reactions at the nitrogen atoms, such as alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the presence of any additional functional groups or substituents. Some general predictions can be made based on the functional groups present.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. The specific hazards would depend on the exact properties of the compound, which are not available without specific experimental data.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activities. It could also be interesting to explore the reactivity of the oxirane ring and how it could be used in further synthetic transformations.